[(2-Bromo-4-chlorophenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• IUPAC Name: N-[(2-bromo-4-chlorophenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C11H15BrClNO/c1-8(7-15-2)14-6-9-3-4-10(13)5-11(9)12/h3-5,8,14H,6-7H2,1-2H3
• InChI Key: STUOHQSDSUMLHX-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=C(C=C(C=C1)Cl)Br

Description

(2-Bromo-4-chlorophenyl)methylamine is a secondary amine featuring a halogenated aromatic ring and a methoxy-substituted alkyl chain. The compound’s structure comprises a 2-bromo-4-chlorophenyl group attached to a methylene bridge, which is further bonded to a 1-methoxypropan-2-yl amine moiety. This combination of electron-withdrawing halogens (Br, Cl) and an electron-donating methoxy group confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry, materials science, or catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-4-chlorophenyl)methylamine typically involves the reaction of 2-bromo-4-chlorobenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-4-chlorophenyl)methylamine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding nitroso or nitro compounds.

Reduction: The bromine and chlorine atoms can be reduced to form the corresponding hydrogenated compounds.

Substitution: The bromine and chlorine atoms can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are commonly used.

Substitution: Nucleophiles like sodium hydroxide (NaOH) or sodium methoxide (NaOCH3) are often employed.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of hydrogenated derivatives.

Substitution: Formation of hydroxyl or alkyl-substituted derivatives.

Scientific Research Applications

(2-Bromo-4-chlorophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in studies involving enzyme inhibition and receptor binding.

Medicine: Investigated for potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2-Bromo-4-chlorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Phenyl Analogs

a. (2-Bromo-4-methylphenyl)methylamine (C₁₂H₁₈BrNO)

• Structural Difference : Replaces the 4-Cl substituent with a methyl group.
• However, the electron-donating nature of -CH₃ may reduce electrophilic reactivity at the aromatic ring .

N-[(3-Bromo-4-fluorophenyl)methyl]-1-methoxypropan-2-amine (C₁₁H₁₅BrFNO)

• Structural Difference : Substitutes 4-Cl with fluorine and shifts Br to the 3-position.
• Impact : Fluorine’s strong electron-withdrawing effect and smaller size may alter binding interactions in receptor-ligand systems compared to Cl. The shifted Br position could influence regioselectivity in substitution reactions .

c. (2-Bromo-4-chlorophenyl)methylamine hydrochloride (C₈H₉BrClN)

• Structural Difference : Replaces the 1-methoxypropan-2-yl group with a simpler methylamine.
• Impact : The absence of the methoxy group reduces steric hindrance and polarity, likely increasing water solubility but decreasing nucleophilicity due to reduced electron-donating effects .

Heterocyclic and Non-Halogenated Analogs

(5-Bromothiophen-2-yl)methyl(1-methoxypropan-2-yl)amine (C₉H₁₄BrNOS)

• Structural Difference : Replaces the phenyl ring with a brominated thiophene.
• Impact : The thiophene’s aromaticity and sulfur atom may enhance π-stacking interactions or metal coordination, as seen in metal complexes of similar ligands (e.g., antimicrobial activity in ) .

b. (3-Methoxyphenyl)methylamine hydrobromide (C₁₂H₂₀BrNO₂)

• Structural Difference : Substitutes halogens with a methoxy group on the phenyl ring.
• Impact : Increased electron density on the aromatic ring may reduce oxidative stability but improve interactions with polar targets, such as enzymes or adsorbents .

Key Comparative Data

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications
Target Compound	C₁₂H₁₇BrClNO*	~338.6	2-Br, 4-Cl, 1-methoxypropan-2-yl	Hypothesized: Antimicrobial, CO₂ capture
[(2-Bromo-4-methylphenyl)methyl] analog	C₁₂H₁₈BrNO	284.2	2-Br, 4-CH₃	Higher lipophilicity
N-[(3-Bromo-4-fluorophenyl)methyl] analog	C₁₁H₁₅BrFNO	276.1	3-Br, 4-F	Enhanced electrophilicity
[(2-Bromo-4-chlorophenyl)methyl] methylamine	C₈H₉BrClN	234.5	Simplified methylamine	Higher solubility, lower steric hindrance
Thiophene analog	C₉H₁₄BrNOS	264.2	Bromothiophene	Potential metal coordination

*Calculated based on structural similarity to .

Research Findings and Hypotheses

Physicochemical Properties

• Basicity and Solubility : The 1-methoxypropan-2-yl group’s ether oxygen may enhance water solubility compared to purely alkyl amines (e.g., ). However, the halogens could counterbalance this by increasing hydrophobicity.
• The target compound’s secondary amine and aromatic system might offer unique adsorption kinetics, though pore structure modifications (as in MDEA-MC) would be necessary for optimal performance .

Biological Activity

The compound (2-Bromo-4-chlorophenyl)methylamine is a halogenated organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. The presence of bromine and chlorine substituents on the phenyl ring may enhance its binding affinity to various biological targets, which could include enzymes and receptors. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including synthesis methods, biological evaluations, and case studies.

Chemical Structure and Properties

The molecular formula for (2-Bromo-4-chlorophenyl)methylamine is C₁₃H₁₈BrClN, with a molecular weight of approximately 292.60 g/mol. The structure features a bromine and chlorine atom on the aromatic ring, which significantly influences its chemical reactivity and biological interactions.

Synthesis

The synthesis of (2-Bromo-4-chlorophenyl)methylamine typically involves the reaction of 2-bromo-4-chlorobenzyl chloride with 1-methoxypropan-2-amine under basic conditions. The following reaction scheme summarizes this process:

• Reagents :
  • 2-Bromo-4-chlorobenzyl chloride
  • 1-Methoxypropan-2-amine
  • Base (e.g., sodium hydroxide)
• Solvent : Organic solvents such as dichloromethane or toluene are commonly used.
• Reaction Conditions : The reaction is conducted under reflux conditions to facilitate nucleophilic substitution.

Antimicrobial Activity

Research has indicated that compounds similar to (2-Bromo-4-chlorophenyl)methylamine exhibit promising antimicrobial properties. For instance, related compounds have shown significant activity against both Gram-positive and Gram-negative bacterial strains as well as fungal species, evaluated through methods such as the turbidimetric method .

Anticancer Activity

In vitro studies have demonstrated that derivatives of this compound possess anticancer activity, particularly against human breast adenocarcinoma cell lines (MCF7). The effectiveness of these compounds was assessed using the Sulforhodamine B (SRB) assay, which measures cell viability post-treatment . Notably, certain derivatives exhibited IC₅₀ values in the low micromolar range, indicating potent cytotoxic effects on cancer cells.

The mechanism by which (2-Bromo-4-chlorophenyl)methylamine exerts its biological effects is believed to involve modulation of specific biochemical pathways, often through enzyme inhibition or receptor activation. Molecular docking studies have been employed to elucidate the binding modes of active compounds with their respective targets .

Study 1: Antimicrobial Evaluation

In a study assessing several halogenated phenyl derivatives, it was found that the presence of both bromine and chlorine significantly enhanced antimicrobial efficacy compared to non-halogenated analogs. The evaluation involved testing against a panel of bacterial and fungal strains, revealing that halogenated compounds consistently outperformed their unsubstituted counterparts in terms of minimum inhibitory concentration (MIC) .

Study 2: Anticancer Screening

A series of synthesized derivatives were tested for their anticancer properties against MCF7 cells. Among these, compounds with similar structural motifs to (2-Bromo-4-chlorophenyl)methylamine showed notable inhibition of cell proliferation. The structure–activity relationship (SAR) analysis suggested that specific substitutions on the phenyl ring could enhance cytotoxicity .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
(2-Bromo-5-chlorophenyl)methylamine	C₁₃H₁₈BrClN	Different position of bromine substitution
(3-Bromo-4-chlorophenyl)methylamine	C₁₃H₁₈BrClN	Variation in bromine position
(2-Bromo-4-fluorophenyl)methylamine	C₁₃H₁₈BrFN	Fluorine instead of chlorine

This table illustrates how variations in substitution patterns can influence biological activity, emphasizing the importance of structural specificity in drug design.